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Compound of Interest

Compound Name:
2-Fluoro-5-

(trifluoromethyl)propiophenone

Cat. No.: B1297718 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the chemical properties, synthesis, and

analytical methodologies for 2-Fluoro-5-(trifluoromethyl)propiophenone. It is intended to

serve as a technical resource for professionals engaged in chemical research and

pharmaceutical development.

Chemical Identity and Physical Properties
2-Fluoro-5-(trifluoromethyl)propiophenone, identified by CAS Number 207974-18-3, is a

fluorinated aromatic ketone.[1][2][3][4] Such compounds are of significant interest in medicinal

chemistry and materials science due to the unique properties conferred by fluorine and

trifluoromethyl substituents, which can enhance metabolic stability and lipophilicity.[5]

Table 1: Compound Identification
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Identifier Value

Chemical Name
2'-Fluoro-5'-
(trifluoromethyl)propiophenone[1][2]

Synonyms
1-(2-Fluoro-5-(trifluoromethyl)phenyl)propan-1-

one[1]

CAS Number 207974-18-3[1][2][3]

Molecular Formula C₁₀H₈F₄O[1][2][3]

Molecular Weight 220.16 g/mol [1][3]

| InChIKey | SCKAMDGXXQFMFY-UHFFFAOYSA-N[2][3] |

Table 2: Physical and Chemical Properties

Property Value

Physical State Liquid[2][6]

Appearance Colorless[6]

Odor Mild[6]

Boiling Point 198.3 ± 35.0 °C (Predicted)[1]

Density 1.256 ± 0.06 g/cm³ (Predicted)[1]

| Water Solubility | Low solubility is inferred from safety data.[6] |

Synthesis and Reactivity
While specific literature on the synthesis of this exact molecule is sparse, a common and

effective method for preparing similar aromatic ketones is the Friedel-Crafts acylation. This

involves reacting a substituted benzene, in this case, 1-fluoro-4-(trifluoromethyl)benzene, with

an acyl halide like propanoyl chloride in the presence of a Lewis acid catalyst such as

aluminum chloride (AlCl₃).
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The reactivity of 2-Fluoro-5-(trifluoromethyl)propiophenone is dictated by its functional

groups: the ketone, the electron-deficient aromatic ring, and the fluoro- and trifluoromethyl

substituents. The ketone can undergo reduction to a secondary alcohol or participate in

nucleophilic addition reactions. The aromatic ring is deactivated towards electrophilic

substitution due to the electron-withdrawing nature of the ketone and trifluoromethyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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